![molecular formula C16H9FINO2 B3847957 2-(2-fluorophenyl)-4-(3-iodobenzylidene)-1,3-oxazol-5(4H)-one](/img/structure/B3847957.png)
2-(2-fluorophenyl)-4-(3-iodobenzylidene)-1,3-oxazol-5(4H)-one
Overview
Description
2-(2-fluorophenyl)-4-(3-iodobenzylidene)-1,3-oxazol-5(4H)-one, also known as FIBO, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. FIBO is a heterocyclic compound that contains an oxazole ring and a phenyl ring with fluorine and iodine substituents.
Mechanism of Action
The mechanism of action of 2-(2-fluorophenyl)-4-(3-iodobenzylidene)-1,3-oxazol-5(4H)-one in cancer cells involves the inhibition of tubulin polymerization, which disrupts the formation of microtubules and leads to cell cycle arrest and apoptosis. This compound has also been reported to induce the generation of reactive oxygen species (ROS) in cancer cells, which further contributes to apoptosis.
In materials science, the mechanism of action of this compound-based MOFs involves the coordination of metal ions with the oxazole and phenyl rings of this compound, which results in the formation of a porous network. The high surface area of the MOFs allows for the efficient adsorption of gases and molecules.
Biochemical and Physiological Effects:
This compound has been reported to have low toxicity in vitro and in vivo. In cancer cells, this compound has been shown to induce apoptosis without affecting normal cells. In materials science, this compound-based MOFs have been reported to be biocompatible and have potential applications in drug delivery.
Advantages and Limitations for Lab Experiments
The advantages of using 2-(2-fluorophenyl)-4-(3-iodobenzylidene)-1,3-oxazol-5(4H)-one in lab experiments include its high degree of purity, low toxicity, and potential applications in various fields. The limitations of using this compound include its relatively high cost and the need for specialized equipment and expertise for its synthesis.
Future Directions
There are several future directions for the research of 2-(2-fluorophenyl)-4-(3-iodobenzylidene)-1,3-oxazol-5(4H)-one. In medicinal chemistry, further studies are needed to investigate the anticancer properties of this compound and its potential use as a fluorescent probe for detecting amyloid-beta aggregates. In materials science, further studies are needed to explore the potential applications of this compound-based MOFs in gas storage, catalysis, and drug delivery. In organic electronics, further studies are needed to optimize the doping concentration of this compound in organic semiconductors and to investigate its potential use in other electronic devices.
Scientific Research Applications
2-(2-fluorophenyl)-4-(3-iodobenzylidene)-1,3-oxazol-5(4H)-one has been studied extensively for its potential applications in various fields such as medicinal chemistry, materials science, and organic electronics. In medicinal chemistry, this compound has been investigated for its anticancer properties. It has been reported to inhibit the growth of cancer cells by inducing apoptosis. This compound has also been studied for its potential use as a fluorescent probe for detecting amyloid-beta aggregates, which are associated with Alzheimer's disease.
In materials science, this compound has been used as a building block for the synthesis of novel materials such as metal-organic frameworks (MOFs). MOFs are porous materials that have potential applications in gas storage, catalysis, and drug delivery. This compound-based MOFs have been reported to exhibit high surface areas and good stability.
In organic electronics, this compound has been used as a dopant for organic semiconductors. It has been reported to improve the charge transport properties of the semiconductors and increase the efficiency of organic light-emitting diodes (OLEDs).
properties
IUPAC Name |
(4Z)-2-(2-fluorophenyl)-4-[(3-iodophenyl)methylidene]-1,3-oxazol-5-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H9FINO2/c17-13-7-2-1-6-12(13)15-19-14(16(20)21-15)9-10-4-3-5-11(18)8-10/h1-9H/b14-9- | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XIZXZLCBQSLWLM-ZROIWOOFSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C2=NC(=CC3=CC(=CC=C3)I)C(=O)O2)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C(=C1)C2=N/C(=C\C3=CC(=CC=C3)I)/C(=O)O2)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H9FINO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
393.15 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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